Cas no 2680705-96-6 (benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate)

• Product Name: benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate
• CAS No: 2680705-96-6
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5987240
• PubChem ID: 165911789
• Update Time: 2025-07-15

benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680705-96-6
• benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate
• EN300-28285763

• Inchi： 1S/C15H21NO4/c1-16(15(12-17)7-9-19-10-8-15)14(18)20-11-13-5-3-2-4-6-13/h2-6,17H,7-12H2,1H3
• InChI Key： MYHVYKGYMFNLCZ-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(CC1)N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59Ų

Additional information on benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate

Introduction to Benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate (CAS No. 2680705-96-6)

Benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate, a compound with the chemical formula C₁₄H₁₇NO₄, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a benzyl group and a carbamate moiety linked to a tetrahydropyran ring. The presence of a hydroxymethyl group on the tetrahydropyran ring adds to its complexity and potential biological activity.

The CAS number 2680705-96-6 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in various research domains. The benzyl group, known for its stability and ability to enhance solubility, plays a crucial role in the pharmacokinetic behavior of this compound. Meanwhile, the carbamate functionality is often associated with biological activity, making it a valuable scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of such derivatives in developing novel therapeutic agents. The structural motif of Benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate has been explored for its potential in modulating various biological pathways. Specifically, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in diseases such as cancer and inflammation.

The hydroxymethyl group on the tetrahydropyran ring is particularly noteworthy, as it can participate in hydrogen bonding interactions, both within the molecule and with biological targets. This feature makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity. Furthermore, the methylation at the nitrogen atom of the carbamate group can influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological systems.

In vitro studies have begun to unravel the pharmacological profile of Benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate. Initial experiments suggest that this compound may possess anti-inflammatory properties by interacting with key inflammatory mediators. Additionally, its ability to cross cell membranes due to the presence of the benzyl group suggests potential applications in drug delivery systems designed for targeted therapy.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex tetrahydropyran ring system efficiently. These methods not only improve synthetic efficiency but also allow for modifications that can fine-tune the biological activity of the final product.

One of the most exciting aspects of Benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate is its potential as a lead compound for further drug development. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify various parts of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. Such modifications are essential for translating promising initial findings into viable therapeutic agents.

The tetrahydropyran ring itself is a privileged scaffold in medicinal chemistry due to its prevalence in natural products and known bioactive molecules. Its flexibility allows it to adopt multiple conformations, which can be advantageous in fitting into biological targets with specific binding pockets. The hydroxymethyl group further enhances this versatility by enabling diverse functionalization strategies.

Ongoing research is focused on exploring the full potential of Benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate. Investigations are being conducted into its interactions with various enzymes and receptors using computational modeling and experimental techniques. These studies aim to provide detailed insights into its mechanism of action and identify potential side effects or off-target interactions.

The benzyl N-[hydroxymethyl oxan-4-yl]-N-methylcarbamate moiety has shown promise not only as an active pharmaceutical ingredient but also as a building block for more complex molecules. By incorporating this motif into larger structures, researchers can create novel compounds with tailored properties for specific therapeutic applications. This approach aligns with modern drug discovery strategies that emphasize modular design and rapid iteration.

The chemical stability of Benzyl N-[4-(hydroxymethyl)oxan-4-yl]-N-methylcarbamate under various conditions is another critical factor that influences its practicality as a pharmaceutical agent. Studies have been conducted to assess its degradation profiles under different pH levels, temperatures, and exposure to light or oxygen. Understanding these stability parameters is essential for formulating effective drug products that maintain their integrity throughout storage and administration.

In conclusion, Benzyl N-[benzyl N-[4-(hydroxymethyl) oxan-4-yl]-N-methylcarbamate (CAS No. 2680705-96-6) represents a fascinating area of research with significant potential in pharmaceutical development. Its unique structural features make it an attractive candidate for further exploration, offering opportunities to develop novel therapeutics targeting various diseases. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in future medical advancements.